Cas no 2229409-65-6 (2-(2-bromopropyl)-1,3-dichlorobenzene)

• Product Name: 2-(2-bromopropyl)-1,3-dichlorobenzene
• CAS No: 2229409-65-6
• MF: C₉H₉BrCl₂
• MW: 267.977760076523
• CID: 6145016
• PubChem ID: 126607764
• Update Time: 2025-06-20

2-(2-bromopropyl)-1,3-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-1,3-dichlorobenzene
• SCHEMBL18537078
• EN300-1909842
• 2229409-65-6

• Inchi： 1S/C9H9BrCl2/c1-6(10)5-7-8(11)3-2-4-9(7)12/h2-4,6H,5H2,1H3
• InChI Key： HDHQYNMAJZSTHT-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C(=CC=CC=1Cl)Cl

Computed Properties

• Exact Mass: 265.92647g/mol
• Monoisotopic Mass: 265.92647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 2-(2-bromopropyl)-1,3-dichlorobenzene

Chemical Profile of 2-(2-bromopropyl)-1,3-dichlorobenzene (CAS No. 2229409-65-6)

2-(2-bromopropyl)-1,3-dichlorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229409-65-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by the presence of bromine and chlorine substituents on a benzene ring, with an aliphatic side chain. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 2-(2-bromopropyl)-1,3-dichlorobenzene consists of a benzene ring substituted at the 1 and 3 positions with chlorine atoms, and at the 2 position with a propyl group that is further brominated. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential applications. The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, making it a versatile building block for more complex chemical entities.

In recent years, there has been growing interest in halogenated aromatic compounds due to their role as key intermediates in drug discovery. The halogen atoms not only enhance the lipophilicity of the molecules but also serve as handles for further chemical modifications, such as cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high biological activity. The propyl side chain in 2-(2-bromopropyl)-1,3-dichlorobenzene adds an additional layer of complexity, potentially influencing both the solubility and metabolic stability of derivatives.

One of the most significant applications of 2-(2-bromopropyl)-1,3-dichlorobenzene is in the synthesis of pharmaceutical compounds. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer metabolism. The bromine atom at the 2-position is particularly useful for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

The chlorine substituents on the benzene ring contribute to the electron-withdrawing nature of the molecule, affecting its interaction with biological targets. This property is exploited in medicinal chemistry to modulate binding affinity and selectivity. Additionally, the aliphatic side chain can be further modified to introduce specific pharmacophores that enhance drug-like properties such as solubility, bioavailability, and tissue distribution. These modifications are critical steps in optimizing lead compounds during drug development pipelines.

Recent advancements in synthetic methodologies have further expanded the utility of 2-(2-bromopropyl)-1,3-dichlorobenzene. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have enabled efficient functionalization at multiple sites within the molecule. For example, lithium-halogen exchange followed by cross-coupling reactions has been used to introduce aryl or heteroaryl groups at positions adjacent to the bromine or chlorine atoms. Such strategies have facilitated the rapid assembly of complex scaffolds with potential therapeutic value.

The agrochemical industry has also recognized the significance of halogenated aromatic compounds like 2-(2-bromopropyl)-1,3-dichlorobenzene. Its derivatives have been investigated as candidates for new pesticides due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. The structural diversity offered by this compound allows for fine-tuning its biological activity through rational chemical design. This approach is essential for developing next-generation agrochemicals that are more effective and environmentally sustainable.

In conclusion, 2-(2-bromopropyl)-1,3-dichlorobenzene (CAS No. 2229409-65-6) represents a promising intermediate in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—comprising a benzene ring substituted with bromine and chlorine atoms and an aliphatic side chain—make it a versatile platform for further chemical innovation. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in the development of novel bioactive molecules that address global challenges in health and agriculture.